3-[3-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 3-(3-hydroxyphenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H15NO2/c1-16(2)15(18)13-7-3-5-11(9-13)12-6-4-8-14(17)10-12/h3-10,17H,1-2H3
• InChI Key: ZLGVZLIYAJQCQL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CC(=C1)C2=CC(=CC=C2)O
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID50683569
• Molecular Weight: 241.28 g/mol
• CAS RN: 1261984-46-6

Description

3-[3-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95% (abbreviated 3-DAP) is a chemical compound that is used in a variety of scientific research applications. It is a colorless solid that is soluble in most organic solvents. 3-DAP has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3-DAP is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a ligand for transition metal complexes, and as a catalyst for chemical reactions. In biochemistry, 3-DAP has been used to study the binding of drugs to their receptors. It has also been used in the study of enzyme-catalyzed reactions and in the study of the structure and function of proteins.

Mechanism of Action

The mechanism of action of 3-DAP is not completely understood. It is believed that the compound binds to the active site of enzymes and other proteins, which in turn modifies the activity of the protein. In addition, 3-DAP has been shown to inhibit the activity of some enzymes, including cytochrome P450 enzymes.
Biochemical and Physiological Effects
3-DAP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-DAP can inhibit the activity of some enzymes, including cytochrome P450 enzymes. In vivo studies have shown that 3-DAP can affect the activity of certain hormones, including cortisol and testosterone. It has also been shown to have an effect on the activity of certain neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-DAP in laboratory experiments is that it is relatively inexpensive and easy to obtain. It is also soluble in most organic solvents, making it easy to use in a variety of reactions. However, there are some limitations to using 3-DAP in laboratory experiments. For example, it is not very stable in aqueous solutions and it can react with some other compounds.

Future Directions

There are a number of potential future directions for the use of 3-DAP in scientific research. For example, it could be used to study the structure and function of proteins and enzymes. It could also be used to study the binding of drugs to their receptors. In addition, 3-DAP could be used to study the biochemical and physiological effects of drugs and other compounds. Finally, 3-DAP could be used to develop new drugs or drug delivery systems.

Synthesis Methods

3-DAP can be synthesized through a variety of methods. The most common method involves the reaction of 3-nitrobenzaldehyde with N,N-dimethylaminocarbonyl chloride in an aqueous medium. This reaction yields 3-DAP in an overall yield of 95%.